Cas no 1261859-25-9 (3-Chloro-2-(perfluorophenyl)pyridine-6-methanol)
3-Chloro-2-(perfluorophenyl)pyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol
-
- Inchi: 1S/C12H5ClF5NO/c13-5-2-1-4(3-20)19-12(5)6-7(14)9(16)11(18)10(17)8(6)15/h1-2,20H,3H2
- InChI Key: KOXVZCDJRCUFJX-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CO)N=C1C1C(=C(C(=C(C=1F)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 323
- XLogP3: 2.8
- Topological Polar Surface Area: 33.1
3-Chloro-2-(perfluorophenyl)pyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007823-250mg |
3-Chloro-2-(perfluorophenyl)pyridine-6-methanol |
1261859-25-9 | 97% | 250mg |
686.80 USD | 2021-05-31 | |
| Alichem | A024007823-500mg |
3-Chloro-2-(perfluorophenyl)pyridine-6-methanol |
1261859-25-9 | 97% | 500mg |
999.60 USD | 2021-05-31 | |
| Alichem | A024007823-1g |
3-Chloro-2-(perfluorophenyl)pyridine-6-methanol |
1261859-25-9 | 97% | 1g |
1,831.20 USD | 2021-05-31 |
3-Chloro-2-(perfluorophenyl)pyridine-6-methanol Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol
Introduction to 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol (CAS No: 1261859-25-9)
3-Chloro-2-(perfluorophenyl)pyridine-6-methanol, identified by the CAS number 1261859-25-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of a chlorine substituent at the 3-position and a perfluorophenyl group at the 2-position, along with a hydroxymethyl group at the 6-position, endows this molecule with unique electronic and steric properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The perfluorophenyl moiety is particularly noteworthy due to its high electron-withdrawing nature, which can significantly influence the reactivity and binding affinity of the molecule. This feature has been exploited in the design of novel ligands for enzyme inhibition and receptor binding studies. In recent years, there has been a surge in research focused on developing small-molecule modulators for therapeutic applications, and compounds like 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol serve as pivotal building blocks in these endeavors.
One of the most compelling aspects of this compound is its potential utility in drug discovery. The combination of the chloro, perfluorophenyl, and hydroxymethyl groups creates a molecular scaffold that can be readily modified through various chemical transformations. These modifications allow researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds. For instance, derivatives of this molecule have been investigated for their ability to interact with biological targets such as kinases and transcription factors, which are often implicated in diseases like cancer and inflammation.
Recent advancements in computational chemistry have further enhanced the understanding of how 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol behaves in biological systems. Molecular modeling studies have revealed that the perfluorophenyl group can effectively stabilize certain conformations of bioactive molecules, thereby improving their binding affinity to target proteins. Additionally, the chlorine substituent at the 3-position can participate in hydrogen bonding interactions, further facilitating molecular recognition processes. These insights have guided the design of more potent and selective drug candidates based on this scaffold.
The synthetic pathways to 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol are also of considerable interest. The synthesis typically involves multi-step organic reactions, including halogenation, cross-coupling reactions, and functional group transformations. The perfluorophenyl group, in particular, requires specialized synthetic strategies due to its stability and reactivity profile. Researchers have employed various palladium-catalyzed reactions and directed ortho-metalation techniques to introduce this moiety efficiently. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also underscore the importance of 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol as a versatile intermediate.
In clinical research, derivatives of this compound have shown promise in preclinical studies as potential therapeutic agents. For example, modifications to the hydroxymethyl group have led to compounds with anti-inflammatory properties, while alterations to the chloro substituent have resulted in molecules with enhanced kinase inhibition activity. These findings underscore the importance of 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol as a starting point for developing novel therapeutics.
The role of 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol in medicinal chemistry extends beyond its use as an intermediate. It also serves as a valuable tool for understanding fundamental principles of molecular recognition and drug design. By studying how different functional groups influence the biological activity of this compound, researchers can gain insights into broader principles that govern drug-receptor interactions. These insights are crucial for developing more effective drugs with improved efficacy and reduced side effects.
Looking ahead, the future prospects for 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol appear promising. With ongoing advancements in synthetic chemistry and computational biology, there is potential for even more innovative applications of this compound in drug discovery and development. The integration of machine learning algorithms into virtual screening processes has further accelerated the identification of novel derivatives with enhanced biological activity. As these technologies continue to evolve, so too will our ability to harness compounds like 3-Chloro-2-(perfluorophenyl)pyridine-6-methanol for therapeutic purposes.
In summary,3-Chloro-2-(perfluorophenyl)pyridine-6-methanol (CAS No: 1261859-25-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
1261859-25-9 (3-Chloro-2-(perfluorophenyl)pyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)